Gastritis

Description

Gastritis is an inflammation of the stomach lining, which can be acute or chronic. It may be caused by Helicobacter pylori infection, NSAID use, excessive alcohol consumption, autoimmune factors, or stress. Symptoms include abdominal pain, nausea, vomiting, indigestion, and bloating. Diagnosis typically involves endoscopy with biopsy. Treatment focuses on addressing the underlying cause, often including antacids, H2 blockers, proton pump inhibitors, or antibiotics for H. pylori.